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Compound of Interest

Compound Name: Tranxene

Cat. No.: B8544280 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidance, and disposal plans for

the handling of Tranxene (clorazepate dipotassium) in a laboratory setting. Adherence to these

procedures is vital for ensuring personnel safety, regulatory compliance, and environmental

protection. Tranxene, a benzodiazepine, is classified as a Schedule IV controlled substance

and presents specific hazards requiring stringent safety measures.

Personal Protective Equipment (PPE) and Hazard
Data
The primary hazards associated with clorazepate dipotassium include being harmful if

swallowed, causing severe skin burns and eye damage, inducing drowsiness or dizziness, and

being a suspected reproductive toxin.[1] Due to the lack of established official Occupational

Exposure Limits (OELs) such as Permissible Exposure Limits (PELs) or Threshold Limit Values

(TLVs), a conservative approach to exposure control is imperative. It is recommended to

handle clorazepate dipotassium within a containment system (e.g., a chemical fume hood or

glove box) to minimize inhalation exposure.

The following table summarizes the known hazard information and recommended PPE for

handling Tranxene.
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Parameter Information Source

Chemical Name Clorazepate Dipotassium [2]

CAS Number 57109-90-7 [2]

DEA Schedule IV

Hazard Statements

H302: Harmful if

swallowedH314: Causes

severe skin burns and eye

damageH336: May cause

drowsiness or dizzinessH361:

Suspected of damaging fertility

or the unborn child

[1]

Occupational Exposure Limits

(OELs)

No established PELs or TLVs.

An occupational exposure

banding approach is

recommended. Based on its

toxicological profile, a

conservative control band

should be adopted to minimize

exposure.

[1]

Recommended Personal Protective Equipment (PPE):

Hand Protection: Nitrile gloves are recommended. They should be disposed of immediately if

contaminated. For prolonged contact, consider double-gloving.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.

When there is a risk of splashing, chemical splash goggles and a face shield should be worn.

Skin and Body Protection: A lab coat is required. For procedures with a higher risk of

contamination, a chemically resistant gown or apron should be used.

Respiratory Protection: For weighing and handling of the solid material, a NIOSH-approved

respirator with a particulate filter (e.g., N95 or higher) is recommended. All handling of the

powder should be performed in a certified chemical fume hood.
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Experimental Protocol: Preparation of a Standard
Solution
This protocol outlines the steps for preparing a 1 mg/mL stock solution of clorazepate

dipotassium for analytical purposes.

Materials:

Clorazepate dipotassium powder

Distilled water

Volumetric flask (e.g., 10 mL)

Analytical balance

Spatula

Weighing paper

Pipettes

Appropriate PPE (see above)

Procedure:

Preparation: Don all required PPE and perform the work in a certified chemical fume hood.

Weighing: Carefully weigh the desired amount of clorazepate dipotassium powder onto

weighing paper using an analytical balance.

Dissolving: Transfer the weighed powder into the volumetric flask. Add a small amount of

distilled water to dissolve the powder.

Dilution: Once dissolved, add distilled water to the flask up to the calibration mark.

Mixing: Cap the flask and invert it several times to ensure the solution is thoroughly mixed.
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Labeling: Clearly label the flask with the chemical name, concentration, date of preparation,

and your initials.

Storage: Store the solution according to the manufacturer's recommendations, typically in a

cool, dark place.

Operational and Disposal Plans
The handling and disposal of Tranxene are regulated by the Drug Enforcement Administration

(DEA) and the Environmental Protection Agency (EPA).

Operational Plan:

Inventory Management: Maintain a detailed log of all Tranxene received, used, and

disposed of, in accordance with DEA regulations for Schedule IV controlled substances.

Storage: Store Tranxene in a securely locked cabinet or safe, accessible only to authorized

personnel.

Spill Response: In case of a spill, evacuate the area and prevent inhalation of dust. Wear

appropriate PPE, including respiratory protection. Absorb the spill with an inert material and

place it in a sealed container for disposal as hazardous waste.

Disposal Plan:

Disposal of unused or expired Tranxene must be handled by a DEA-registered reverse

distributor. Do not dispose of Tranxene in the regular trash or down the drain.

Unused Product: Segregate and securely store any unused or expired Tranxene. Contact

your institution's Environmental Health and Safety (EHS) department to arrange for disposal

through a licensed reverse distributor.

Contaminated Materials: All materials that have come into contact with Tranxene, such as

gloves, weighing paper, and pipette tips, should be considered hazardous waste. Place

these materials in a designated, sealed hazardous waste container.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent (e.g.,

water). The rinsate should be collected and disposed of as hazardous waste. The rinsed
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container can then be disposed of as regular laboratory glass or plastic waste.

Visualizations
Safe Handling Workflow for Tranxene
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Caption: Workflow for the safe handling of Tranxene in a laboratory setting.

Disposal Plan for Tranxene Waste
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Caption: Logical flow for the proper disposal of different Tranxene waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8544280#personal-protective-equipment-for-
handling-tranxene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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